17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione

• CAS No.: 18383-24-9
• Product Name: 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione
• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,16S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H30O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6,8,11,13,16-18,23,26H,4-5,7,9-10,12H2,1-3H3/t13-,16+,17-,18-,20-,21-,22-/m0/s1
• Standard InChIKey: OPANQAGTORONNC-OHIZPDRYSA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@H]3CC[C@@]2([C@]1(C(=O)CO)O)C)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3CCC2(C1(C(=O)CO)O)C)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3CCC2(C1(C(=O)CO)O)C)C
• Description: Betamethasone EP Impurity J is an intermediate in the synthesis of 17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 16β-Methyl-17α,21-Dihydroxypregna-1,4-diene-3,20-dione; (8S,9S,10S,13S,14S,16S,17R)-17-Hydroxy-17-(2-hydroxyacetyl)-9,10,13,16-tetramethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• PubChem Compound: 22819726
• Last Modified: Nov 11 2021